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Compound of Interest

Compound Name: C16 PEG2000 Ceramide

Cat. No.: B15573570

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling C16 PEG2000 Ceramide. The
following procedures ensure safe operational handling and disposal of this substance in a
laboratory setting.

l. Product Identification and Hazard Summary

C16 PEG2000 Ceramide is a polyethylene glycolylated ceramide, commonly used in the
formulation of lipid-based nanoparticles for drug delivery and cancer research.[1] While it is not
classified as a hazardous substance or mixture according to the provided Safety Data Sheets
(SDS), it is crucial to handle it with care to avoid potential irritation and contamination.[2] The
toxicological properties have not been fully investigated, warranting a cautious approach.[2]

Key Safety Information:
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Identifier Value
CAS Number 212116-78-4[2][3][4]
Appearance Powder[5]

Not classified as hazardous. Avoid inhalation,
] and contact with eyes and skin.[2] May cause
Primary Hazards ) o o ]
respiratory irritation, skin irritation, and serious

eye irritation.[6]

Storage Store at -20°C for long-term stability.[3][4][5]

Il. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure. The
following table outlines the required PPE for handling C16 PEG2000 Ceramide in both powder

and solution forms.
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Body Part Powder Form Solution Form Rationale

To prevent skin

Disposable nitrile ) o contact. Double-
) Disposable nitrile ) ]
Hands gloves (double-gloving gloving provides extra
gloves[8] ]
recommended)[7][8] protection when

handling powders.[7]

To protect eyes from

Safety goggles with Safety glasses with ) )
Eyes ) ) ] ) airborne particles and

side shields[7][9] side shields[9]

splashes.
] Use in a well- ) ]
) NO95 respirator or use ] To prevent inhalation

Respiratory ) ) ventilated area or ] )

in a ventilated hood of fine particles.

chemical fume hood

To protect skin and

Body Laboratory coat[10] Laboratory coat[10] ] ]
clothing from spills.
To protect feet from

Feet Closed-toe shoes[10] Closed-toe shoes[10] spills and falling

objects.

lll. Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational workflow minimizes the risk of exposure and ensures the

integrity of the product.
A. Handling Powdered C16 PEG2000 Ceramide:
e Preparation:

o Ensure a clean and designated workspace, preferably within a chemical fume hood or a
ventilated enclosure.

o Don all required PPE as outlined in the table above.

o Have all necessary equipment (spatula, weighing paper, vials) ready.
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» Weighing and Aliquoting:
o Carefully open the container to avoid creating airborne dust.

o Use a clean spatula to transfer the desired amount of powder onto weighing paper or
directly into a tared vial.

o Work gently to minimize the generation of dust.
o Close the container tightly immediately after use.
e Solubilization:
o If dissolving the powder, add the solvent slowly to the vial containing the powder.

o Cap the vial and mix gently by vortexing or inverting until the solid is fully dissolved.
Solvents can include ethanol, DMSO, and Chloroform:Methanol.[3]

B. Handling C16 PEG2000 Ceramide in Solution:
e Preparation:
o Work in a well-ventilated area or a chemical fume hood.
o Wear appropriate PPE for handling solutions.
e Use in Experiments:
o Use calibrated pipettes for accurate transfer of the solution.
o Avoid splashes and aerosol generation.
o Keep containers closed when not in use.

IV. Spill and Emergency Procedures

In the event of a spill or accidental exposure, immediate and appropriate action is critical.
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Scenario

Procedure

Powder Spill

1. Evacuate the immediate area to prevent
inhalation. 2. Wear appropriate PPE, including
respiratory protection. 3. Gently cover the spill
with a damp paper towel to avoid raising dust. 4.
Carefully sweep the material into a designated
waste container. 5. Clean the area with a wet

cloth or sponge.

Solution Spill

1. Absorb the spill with an inert absorbent
material (e.g., vermiculite, sand). 2. Collect the
absorbed material into a designated chemical
waste container. 3. Clean the spill area with an

appropriate solvent or detergent and wipe dry.

Skin Contact

1. Immediately wash the affected area with
copious amounts of water for at least 15
minutes.[2] 2. Remove contaminated clothing. 3.

Seek medical attention if irritation persists.

Eye Contact

1. Immediately flush the eyes with a gentle
stream of lukewarm water for at least 15
minutes, holding the eyelids open.[2] 2. Seek
immediate medical attention.

1. Move the individual to fresh air.[2] 2. If

Inhalation breathing is difficult, provide oxygen. 3. Seek
medical attention.
1. Do NOT induce vomiting. 2. Rinse the mouth
Ingestion with water.[2] 3. Seek immediate medical

attention.

V. Disposal Plan

Proper disposal of C16 PEG2000 Ceramide and associated waste is essential to prevent

environmental contamination and ensure regulatory compliance.
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e Unused Product: Dispose of the substance in accordance with federal, state, and local
regulations.[2] Do not dispose of it down the drain.

o Contaminated Materials: All disposable materials that have come into contact with C16
PEG2000 Ceramide (e.g., gloves, weighing paper, pipette tips, vials) should be considered
chemical waste.

o Waste Collection:

o Place all solid and liquid waste into clearly labeled, sealed, and appropriate chemical

waste containers.
o Store waste containers in a designated, well-ventilated, and secure area.

o Arrange for disposal through your institution's environmental health and safety (EHS)
office.

VI. Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of C16 PEG2000

Ceramide.
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Caption: Workflow for the safe handling of C16 PEG2000 Ceramide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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